(S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid (S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC18895487
InChI: InChI=1S/C9H8F4N2O2/c10-5-2-6(14)4(8(16)17)1-3(5)7(15)9(11,12)13/h1-2,7H,14-15H2,(H,16,17)/t7-/m0/s1
SMILES:
Molecular Formula: C9H8F4N2O2
Molecular Weight: 252.17 g/mol

(S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid

CAS No.:

Cat. No.: VC18895487

Molecular Formula: C9H8F4N2O2

Molecular Weight: 252.17 g/mol

* For research use only. Not for human or veterinary use.

(S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid -

Specification

Molecular Formula C9H8F4N2O2
Molecular Weight 252.17 g/mol
IUPAC Name 2-amino-5-[(1S)-1-amino-2,2,2-trifluoroethyl]-4-fluorobenzoic acid
Standard InChI InChI=1S/C9H8F4N2O2/c10-5-2-6(14)4(8(16)17)1-3(5)7(15)9(11,12)13/h1-2,7H,14-15H2,(H,16,17)/t7-/m0/s1
Standard InChI Key LHACKWDOTMXCME-ZETCQYMHSA-N
Isomeric SMILES C1=C(C(=CC(=C1C(=O)O)N)F)[C@@H](C(F)(F)F)N
Canonical SMILES C1=C(C(=CC(=C1C(=O)O)N)F)C(C(F)(F)F)N

Introduction

(S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid is a complex organic compound with a molecular formula of C9H8F4N2O2 and a molecular weight of 252.17 g/mol . This compound is part of a broader class of fluorinated organic compounds, which are known for their diverse applications in pharmaceuticals, materials science, and other fields.

Synthesis and Preparation

While specific synthesis methods for (S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid are not detailed in the available literature, compounds with similar structures often involve multi-step reactions including coupling reactions and fluorination steps. For example, compounds with trifluoroethyl groups can be synthesized using methods involving trifluoroacetic acid derivatives .

Related Compounds

The (R)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid is a stereoisomer of the compound , differing only in the stereochemistry at the chiral center . Both compounds share similar chemical properties but may exhibit different biological activities due to their stereochemical differences.

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